Cas no 20904-57-8 (N,n-dimethyl-3-phenoxypropan-1-amine)

• Product name: N,n-dimethyl-3-phenoxypropan-1-amine
• CAS No: 20904-57-8
• MF: C₁₁H₁₇NO
• MW: 179.25878
• CID: 1396500
• PubChem ID: 210076

N,n-dimethyl-3-phenoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,n-dimethyl-3-phenoxypropan-1-amine
• dimethyl-(3-phenoxy-propyl)-amine
• 3-Dimethylamino-1-phenoxy-propan
• SureCN4632841
• N,N-Dimethyl-3-phenoxypropylamine
• AC1L4NXV
• AR-1K2382
• AKOS002774383
• AC1Q57L5
• CHEMBL136072
• N,N-Dimethyl-3-phenoxy-1-propanamine
• CHEBI:328979
• dimethyl-(3-phenoxy-propyl)-amine; 3-Dimethylamino-1-phenoxy-propan; SureCN4632841; N,N-Dimethyl-3-phenoxypropylamine; AC1L4NXV; AR-1K2382; AKOS002774383; AC1Q57L5; CHEMBL136072; N,N-Dimethyl-3-phenoxy-1-propanamine; CHEBI:328979;
• 7061-72-5
• 20904-57-8
• s10605
• BDBM50016908
• SCHEMBL4632841
• DTXSID70276871
• phenoxypropyl-N,N-dimethylamine
• N,N-Dimethyl-3-phenoxy-1-propanamine #

• Inchi： InChI=1S/C11H17NO/c1-12(2)9-6-10-13-11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3
• InChI Key： XXSADNWJNBXHHF-UHFFFAOYSA-N
• SMILES： CN(C)CCCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 179.131
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.96g/cm3
• Boiling Point: 258ºC at 760 mmHg
• Flash Point: 75.5°C
• Refractive Index: 1.502
• LogP: 2.01710